Cas no 1260763-32-3 (Ethyl 6-bromo-8-fluoroimidazo1,2-apyridine-2-carboxylate)

• Product Name: Ethyl 6-bromo-8-fluoroimidazo1,2-apyridine-2-carboxylate
• CAS No: 1260763-32-3
• MF: C₁₀H₈BrFN₂O₂
• MW: 287.085124969482
• MDL: MFCD13195312
• CID: 838905
• PubChem ID: 56763847
• Update Time: 2025-10-30

Ethyl 6-bromo-8-fluoroimidazo1,2-apyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 6-bromo-8-fluoroimidazo-[1,2-a]pyridine-2-carboxylate
• Ethyl 6-bromo-8-fluoroimidazo[1,2-a]pyridine-2-carboxylate
• 1260763-32-3
• Imidazo[1,2-a]pyridine-2-carboxylic acid, 6-bromo-8-fluoro-, ethyl ester
• DB-370484
• MFCD13195312
• Ethyl 6-bromo-8-fluoroimidazo[1 pound not2-a]pyridine-2-carboxylate
• SCHEMBL26664194
• AKOS015834241
• DTXSID70718281
• DS-0729
• CS-0089710
• Ethyl6-bromo-8-fluoroimidazo[1,2-a]pyridine-2-carboxylate
• Ethyl 6-bromo-8-fluoroimidazo1,2-apyridine-2-carboxylate

• MDL： MFCD13195312
• Inchi： 1S/C10H8BrFN2O2/c1-2-16-10(15)8-5-14-4-6(11)3-7(12)9(14)13-8/h3-5H,2H2,1H3
• InChI Key： VBZNHZQNPCVRMD-UHFFFAOYSA-N
• SMILES： BrC1C=C(C2=NC(C(=O)OCC)=CN2C=1)F

Computed Properties

• Exact Mass: 285.97532g/mol
• Monoisotopic Mass: 285.97532g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 43.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines Imidazopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines

Additional information on Ethyl 6-bromo-8-fluoroimidazo1,2-apyridine-2-carboxylate

Recent Advances in the Study of Ethyl 6-bromo-8-fluoroimidazo[1,2-a]pyridine-2-carboxylate (CAS: 1260763-32-3)

Ethyl 6-bromo-8-fluoroimidazo[1,2-a]pyridine-2-carboxylate (CAS: 1260763-32-3) has recently emerged as a compound of significant interest in medicinal chemistry and drug discovery. This heterocyclic scaffold serves as a key intermediate in the synthesis of various biologically active molecules, particularly those targeting kinase inhibition and central nervous system disorders. Recent studies have highlighted its potential in developing novel therapeutic agents against challenging disease targets.

The compound's structural features, including the imidazopyridine core and strategically placed halogen substituents, make it particularly valuable for structure-activity relationship (SAR) studies. Researchers have utilized this scaffold to develop potent and selective inhibitors of various kinases, including cyclin-dependent kinases (CDKs) and tyrosine kinases implicated in cancer progression. The presence of both bromo and fluoro substituents at the 6- and 8-positions respectively provides multiple points for further chemical modifications, enabling the exploration of diverse pharmacophores.

Recent synthetic methodologies have focused on optimizing the production of Ethyl 6-bromo-8-fluoroimidazo[1,2-a]pyridine-2-carboxylate with improved yields and purity. A 2023 study published in the Journal of Medicinal Chemistry demonstrated a novel one-pot synthesis approach that reduced the number of purification steps while maintaining high enantiomeric purity. This advancement has significant implications for scaling up production for preclinical and clinical studies.

In pharmacological applications, derivatives of this compound have shown promising activity against various cancer cell lines. Particularly noteworthy is its use in developing dual CDK4/6 inhibitors, which have shown enhanced selectivity profiles compared to existing therapies. The bromo substituent at the 6-position has been identified as crucial for maintaining target engagement while minimizing off-target effects.

Ongoing research is exploring the compound's potential in neurological disorders. Preliminary studies suggest that appropriately modified derivatives may cross the blood-brain barrier effectively, opening possibilities for treating neurodegenerative diseases. The fluorination pattern appears to influence both pharmacokinetic properties and target binding affinity in CNS applications.

Future research directions include further exploration of structure-activity relationships, development of more efficient synthetic routes, and expansion of therapeutic applications. The compound's versatility suggests it will remain an important building block in medicinal chemistry for years to come, particularly in targeted therapy development where selectivity and metabolic stability are paramount considerations.